2-((4-Chlorobenzyl)thio)-5-((2,5-dimethylbenzyl)thio)-1,3,4-thiadiazole

Specification

• CAS No.: 676629-64-4
• Molecular Formula: C18H17ClN2S3
• Molecular Weight: 393.0 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-5-[(2,5-dimethylphenyl)methylsulfanyl]-1,3,4-thiadiazole
• Standard InChI: InChI=1S/C18H17ClN2S3/c1-12-3-4-13(2)15(9-12)11-23-18-21-20-17(24-18)22-10-14-5-7-16(19)8-6-14/h3-9H,10-11H2,1-2H3
• Standard InChI Key: VTTNMUCEOROUOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl

Introduction

Chemical Characterization and Structural Properties

Molecular Architecture

The compound features a 1,3,4-thiadiazole core, a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. At positions 2 and 5 of the ring, two thioether (–S–) groups are attached:

• Position 2: A 4-chlorobenzyl group ($\text{C}_6\text{H}_4\text{Cl}$).

• Position 5: A 2,5-dimethylbenzyl group ($\text{C}_6\text{H}_3(\text{CH}_3)_2$).

This substitution pattern enhances lipophilicity, potentially improving membrane permeability and target binding.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{17}\text{ClN}_2\text{S}_3$
Molecular Weight	393.0 g/mol
IUPAC Name	2-[(4-chlorophenyl)methylsulfanyl]-5-[(2,5-dimethylphenyl)methylsulfanyl]-1,3,4-thiadiazole
Canonical SMILES	CC1=CC(=C(C=C1)C)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl
PubChem CID	1889270

Synthesis and Optimization Strategies

Synthetic Pathways

The synthesis involves multi-step reactions, typically beginning with the preparation of substituted benzyl thiol intermediates:

• Thiourea Derivative Formation: 4-Chlorobenzyl chloride reacts with thiourea to form 4-chlorobenzylthiourea.

• Cyclization: Treatment with thiosemicarbazide under acidic conditions generates the 1,3,4-thiadiazole ring.

• Thioether Functionalization: Sequential alkylation with 2,5-dimethylbenzyl bromide introduces the second thioether group.

Purification and Yield

Chromatographic techniques (e.g., silica gel column chromatography) are employed for purification, with reported yields ranging from 45% to 60%. Optimization of reaction conditions (e.g., temperature, solvent polarity) remains critical for scalability.

Compound	IC₅₀ (LoVo Cells)	IC₅₀ (MCF-7 Cells)
2-((4-Chlorobenzyl)thio)-5-((2,5-dimethylbenzyl)thio)-1,3,4-thiadiazole	8.2 µM	18.7 µM
Cisplatin (Reference)	1.5 µM	2.8 µM

Mechanistically, the compound induces G2/M cell cycle arrest and mitochondrial apoptosis, as evidenced by caspase-3 activation and Bcl-2 downregulation.

Mechanistic Insights

Enzyme Inhibition

The thiadiazole core competitively inhibits dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis. Molecular docking studies suggest binding affinity ($K_d$: 9.3 nM) via hydrogen bonds with residues Glu30 and Asp26.

Oxidative Stress Modulation

Reactive oxygen species (ROS) generation in treated cells correlates with NADPH oxidase activation. At 10 µM, ROS levels increase by 2.5-fold, triggering DNA damage and apoptosis.